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Compound of Interest

Compound Name: 3-methoxyisoquinolin-1-amine

CAS No.: 80900-34-1

Cat. No.: B6273283

Get Quote

As a Senior Application Scientist in early-stage drug discovery, navigating the vast chemical

space requires not just an understanding of a molecule's structure, but a deep appreciation for

its mechanistic utility, safety profile, and synthetic behavior. 3-Methoxyisoquinolin-1-amine is

a highly versatile, privileged small-molecule scaffold. While specific substituted derivatives of

this core possess distinct PubChem CIDs, the foundational building block is universally tracked

in chemical databases via its CAS Registry Number 80900-34-1 and its unique InChIKey.

This whitepaper provides a comprehensive technical breakdown of 3-methoxyisoquinolin-1-
amine, bridging the gap between its physicochemical properties and its high-value application

in kinase inhibitor development.

Chemical Identity & Quantitative Data
Before deploying this scaffold in a synthetic campaign, establishing its baseline

physicochemical parameters is critical for calculating reaction stoichiometry and predicting

pharmacokinetic behavior.

Table 1: Chemical Identity & Physicochemical Properties
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Property Value

IUPAC Name 3-methoxyisoquinolin-1-amine

CAS Registry Number 80900-34-1

Molecular Formula C10H10N2O

Molecular Weight 174.20 g/mol

SMILES COC1=CC2=CC=CC=C2C(=N1)N

InChIKey FZDXWASHIYIYQZ-UHFFFAOYSA-N

Physical Form Solid powder (typically off-white to pale yellow)

Structural Significance & Mechanistic Insights in
Drug Discovery
In the realm of targeted oncology and autoimmune therapeutics, the 1-aminoisoquinoline core

is recognized as a "privileged scaffold." It has been extensively utilized in the discovery of

potent inhibitors targeting FLT3, Src-family kinases[1], and the mutant B-Raf pathway[2].

The Causality of Scaffold Design
Why is 3-methoxyisoquinolin-1-amine so effective in kinase drug discovery? The answer lies

in its precise electronic and steric geometry:

The Hinge-Binding Motif: The 1-amino group and the adjacent isoquinoline nitrogen form a

bidentate hydrogen-bonding system. This perfectly mimics the adenine ring of ATP, allowing

the molecule to anchor securely to the kinase hinge region (e.g., interacting with the

backbone C=O and NH of residues like Met 95)[1],[2].

The Electronic Modulator: The 3-methoxy group is not merely a passive substituent. By

donating electron density into the isoquinoline ring via resonance, it subtly raises the pKa of

the ring nitrogen. This strengthens the nitrogen's capability as a hydrogen-bond acceptor.

Furthermore, the methoxy group acts as a lipophilic vector, probing adjacent hydrophobic

pockets in the kinase active site to enhance binding affinity and selectivity.
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Fig 1: Kinase hinge-binding pharmacophore model of 3-methoxyisoquinolin-1-amine.

Comprehensive Safety Data & Self-Validating
Handling Protocols
Maintaining scientific integrity requires strict adherence to safety and handling protocols. 3-
Methoxyisoquinolin-1-amine is a bioactive heterocyclic amine and must be handled with

appropriate engineering controls.

Table 2: Safety & Hazard Profile (GHS)
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Category Details

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Precautionary Statements
P261, P264, P270, P280, P305+P351+P338,

P501

Pictograms GHS07 (Exclamation mark)

Self-Validating Handling Protocol
To ensure reagent integrity (preventing amine oxidation) and operator safety, utilize the

following self-validating workflow:

Preparation: Purge a glovebox or an analytical balance enclosure with inert gas (N2 or

Argon).

Calibration Check (Validation 1): Weigh a standard calibration mass (e.g., 10.000 g).

Condition: If the balance deviates by >0.005 g, recalibrate before proceeding.

Transfer: Dispense the required mass of 3-methoxyisoquinolin-1-amine into a pre-tared,

amber-glass vial. The amber glass prevents UV-induced degradation of the electron-rich

aromatic system.

Visual Inspection (Validation 2): Inspect the powder. It should be off-white to pale yellow.

Condition: If the powder is dark brown or black, significant oxidation has occurred; discard

and source a fresh batch.

Experimental Methodologies: Derivatization via
Buchwald-Hartwig Cross-Coupling
Functionalizing the 1-amino group is a critical step in building larger drug-like molecules.

However, because the 3-methoxy group donates electron density into the ring, the exocyclic 1-

amino group becomes less nucleophilic, making standard
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(Nucleophilic Aromatic Substitution) reactions sluggish and low-yielding.

The Causality of the Method: To overcome this activation barrier, a Palladium-catalyzed

Buchwald-Hartwig cross-coupling is the method of choice. We utilize

as the palladium source and Xantphos as the ligand. Xantphos is explicitly chosen because its
wide "bite angle" forces the palladium intermediate into a geometry that highly accelerates the
final reductive elimination step, preventing the catalyst from becoming trapped in stable, off-
cycle complexes.

Step-by-Step Self-Validating Protocol
Reagent Assembly: In an oven-dried Schlenk flask, combine 3-methoxyisoquinolin-1-
amine (1.0 eq), the target aryl bromide (1.1 eq),

(0.02 eq), Xantphos (0.04 eq), and

(2.0 eq).

Degassing: Add anhydrous 1,4-dioxane (0.1 M relative to the amine). Subject the mixture to

three freeze-pump-thaw cycles. Causality: Oxygen rapidly oxidizes the Pd(0) catalyst to

inactive Pd(II), killing the catalytic cycle.

Reaction: Heat the mixture to 100°C under an argon atmosphere for 12 hours.

In-Process Control (IPC) & Validation: At the 12-hour mark, extract a 10 µL aliquot, dilute in

LC-MS grade acetonitrile, and analyze via LC-MS.

Validation Check: Calculate the Area Under the Curve (AUC) for the product mass

.

Action: If the starting amine AUC is < 5%, the system is validated; proceed to workup. If

the starting amine is > 5%, the catalyst has likely deactivated. Spike the reaction with an

additional 0.01 eq of

and heat for 2 more hours.

Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black

and inorganic salts, and concentrate in vacuo.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b6273283/docs?utm_src=pdf-body#in-depth-technical-guide-3-methoxyisoquinolin-1-amine-cas-80900-34-1
https://www.benchchem.com/product/b6273283/docs?utm_src=pdf-body#in-depth-technical-guide-3-methoxyisoquinolin-1-amine-cas-80900-34-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6273283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

1. Reagent Assembly
Amine, Ar-Br, Pd2(dba)3, Xantphos

2. Degassing
Freeze-Pump-Thaw (3x)

3. Reaction Heating
100°C in Dioxane (12 h)

4. In-Process Control
LC-MS Analysis

Amine AUC < 5%?

5. Quench & Filter
Cool, filter through Celite

 Yes (Validated)

Spike Catalyst
Add 1 mol% Pd2(dba)3

 No (Incomplete)

6. Purification
Flash Chromatography

 Re-heat 2 h
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Fig 2: Self-validating Buchwald-Hartwig cross-coupling workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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